Methyl 3-(3-amino-4-chloro-2-methylphenyl)propanoate

• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol
• IUPAC Name: methyl 3-(3-amino-4-chloro-2-methylphenyl)propanoate
• InChI: InChI=1S/C11H14ClNO2/c1-7-8(4-6-10(14)15-2)3-5-9(12)11(7)13/h3,5H,4,6,13H2,1-2H3
• InChI Key: DVYSDFLIVAIDON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1N)Cl)CCC(=O)OC

Description

Methyl 3-(3-amino-4-chloro-2-methylphenyl)propanoate is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At RT, 1.38 g (10.3 mmol) of N-chlorosuccinimide were added to a solution of 2.0 g (10.3 mmol) of methyl 3-(3-amino-2-methylphenyl)propanoate in 10 ml of acetonitrile. The reaction mixture was stirred for 30 min and then diluted with ethyl acetate. The mixture was washed successively with sat. sodium bicarbonate solution and sat. sodium chloride solution, dried over magnesium sulphate and concentrated under reduced pressure. The crude product gave, after chromatography on silica gel (mobile phase cyclohexane/ethyl acetate 10:1), 279 mg of the target product (11.8% of theory).